Cas no 872993-90-3 (N-{2-6-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide)

• Product Name: N-{2-6-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide
• CAS No: 872993-90-3
• MF: C₂₂H₁₉BrN₆O₂S
• MW: 511.394261598587
• CID: 5509523
• Update Time: 2025-07-23

N-{2-6-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-[6-[[2-[(4-bromophenyl)amino]-2-oxoethyl]thio]-1,2,4-triazolo[4,3-b]pyridazin-3-yl]ethyl]-
• N-{2-6-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide

• Inchi： 1S/C22H19BrN6O2S/c23-16-6-8-17(9-7-16)25-20(30)14-32-21-11-10-18-26-27-19(29(18)28-21)12-13-24-22(31)15-4-2-1-3-5-15/h1-11H,12-14H2,(H,24,31)(H,25,30)
• InChI Key： OBGJSIKVSUNICX-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(=NN=1)C=CC(SCC(NC1=CC=C(Br)C=C1)=O)=N2)(=O)C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on N-{2-6-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide

Introduction to N-{2-6-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide (CAS No. 872993-90-3)

N-{2-6-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo[4,3-b]pyridazin-3-ylethyl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 872993-90-3, represents a novel molecular entity with a complex structural framework that incorporates multiple heterocyclic moieties. The presence of functional groups such as the carbamoylmethylsulfanyl moiety and the integration of a triazolo[4,3-b]pyridazine core suggest potential applications in various therapeutic areas.

The structural complexity of N-{2-6-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo[4,3-b]pyridazin-3-ylethyl}benzamide makes it an intriguing subject for further investigation. The compound's molecular architecture includes a benzamide group linked to an ethyl chain that terminates in a 1,2,4-triazolo[4,3-b]pyridazine ring. This triazolo[4,3-b]pyridazine moiety is particularly noteworthy, as it has been identified as a key structural feature in several bioactive molecules. The incorporation of the 4-bromophenyl group further enhances the compound's potential for interaction with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The triazolo[4,3-b]pyridazine scaffold is known for its ability to modulate various biological pathways, making it a valuable component in the design of novel therapeutic agents. The benzamide group is another functional moiety that has been extensively studied for its pharmacological properties. Benzamides are commonly found in drugs that target pain perception, inflammation, and other neurological disorders.

In the context of contemporary research, N-{2-6-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo[4,3-b]pyridazin-3-ylethyl}benzamide has been explored for its potential role in addressing neurological and inflammatory conditions. Studies have indicated that the compound may exhibit inhibitory effects on certain enzymes and receptors that are implicated in these pathologies. The sulfanyl group within the molecule is particularly interesting, as it can influence the compound's solubility and bioavailability.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex triazolo[4,3-b]pyridazine core. These methods not only enhance the efficiency of the synthesis but also allow for greater flexibility in modifying the molecular structure.

From a pharmacological perspective, N-{2-6-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo[4,3-b]pyridazin-3-ylethyl}benzamide has shown promise in preclinical studies. Its ability to interact with specific biological targets suggests that it could be developed into a lead compound for further drug optimization. The bromophenyl group is particularly significant, as it can serve as a handle for further derivatization and structural modifications.

The benzamide moiety within this compound is also worth mentioning due to its well-documented pharmacological properties. Benzamides are known for their ability to modulate pain perception by interacting with opioid receptors and other neurotransmitter systems. This makes them attractive candidates for developing new analgesics and anti-inflammatory agents.

Furthermore, the sulfanyl group has been shown to enhance the bioactivity of several pharmaceutical compounds. Its presence can influence both the solubility and metabolic stability of the molecule, making it an important consideration in drug design. The combination of these functional groups in N-{2-6-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo[4,3-b]pyridazin-3-ylethyl}benzamide underscores its potential as a versatile scaffold for developing novel therapeutic agents.

In conclusion，N-{2-6-({(4-bromophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo[4，3—b]pyridazin—3—ylethyl}benzamide (CAS No. 872993—90—3) is a structurally complex organic compound with significant potential in pharmaceutical research。The presence of multiple heterocyclic moieties，functional groups，and bioactive scaffolds makes this compound an attractive candidate for further investigation。Its synthesis，pharmacological properties，and potential applications highlight its importance in advancing our understanding of chemical biology and drug discovery。